3-[3-(Methyloxy)phenyl]thieno[2,3-b]pyridin-4(7H)-one

• Molecular Formula: C14H11NO2S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-7H-thieno[2,3-b]pyridin-4-one
• InChI: InChI=1S/C14H11NO2S/c1-17-10-4-2-3-9(7-10)11-8-18-14-13(11)12(16)5-6-15-14/h2-8H,1H3,(H,15,16)
• InChI Key: YMRKVDMDLPXLKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CSC3=C2C(=O)C=CN3

Description

3-[3-(Methyloxy)phenyl]thieno[2,3-b]pyridin-4(7H)-one is a useful research compound. Its molecular formula is C14H11NO2S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,2-dimethyl-5-[({4-[3-(methyloxy)phenyl]-2-thienyl}amino)methylidene]-1,3-dioxane-4,6-dione (Description 41) (1.2 g, 3.34 mmol) and diphenyl ether (15 mL, 94 mmol) was heated at 220° C. for 1 h. After cooling to RT, the mixture was purified by chromatography on silica, eluting with a gradient of 0-100% ethyl acetate in DCM, to give the title compound (487 mg). LCMS (A) m/z: 258 [M+1]+, Rt 0.93 min (acidic).